Cas no 2137861-49-3 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide
• CAS No: 2137861-49-3
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6510859
• PubChem ID: 165474682
• Update Time: 2025-07-20

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]butanamide
• 2137861-49-3
• EN300-1130667

• Inchi： 1S/C10H16N4O/c1-2-3-10(15)13-9-4-5-12-14(9)8-6-11-7-8/h4-5,8,11H,2-3,6-7H2,1H3,(H,13,15)
• InChI Key： PNSUTTAJUNJCFJ-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide

Professional Introduction to N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide (CAS No. 2137861-49-3)

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2137861-49-3, represents a promising candidate for further investigation in drug discovery and development. The molecular structure of this amide derivative incorporates two heterocyclic rings, an azetidine ring and a pyrazole ring, which are connected through a butanamide linkage. Such a configuration suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry research.

The significance of this compound lies in its ability to modulate biological pathways by interacting with specific enzymes or receptors. Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The azetidine moiety, in particular, has been studied for its role in various pharmacological applications due to its ability to adopt a favorable conformation that can fit into enzyme active sites. Similarly, the pyrazole ring is known for its versatility in drug design, often serving as a scaffold for compounds with anti-inflammatory, antimicrobial, and anticancer properties.

In the context of contemporary pharmaceutical research, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide has been explored for its potential in addressing unmet medical needs. The combination of the azetidine and pyrazole rings may confer unique pharmacokinetic and pharmacodynamic properties, making it a valuable asset in the quest for new drugs. For instance, studies have indicated that derivatives of these heterocycles can exhibit inhibitory effects on key enzymes involved in disease pathways. This has prompted researchers to investigate the compound's efficacy in preclinical models as a potential therapeutic agent.

The butanamide moiety in the molecular structure of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide also plays a crucial role in determining its biological profile. Amides are well-known for their stability and ability to form hydrogen bonds, which can enhance binding affinity to biological targets. The presence of this functional group suggests that the compound may exhibit good solubility and bioavailability, key factors for successful drug development. Furthermore, the butanamide linkage provides a flexible region that can be modified to optimize pharmacological properties.

The exploration of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide has been supported by advancements in synthetic chemistry techniques. Modern methodologies have enabled the efficient preparation of complex heterocyclic derivatives like this one, facilitating their incorporation into drug discovery programs. Techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have streamlined the process of constructing intricate molecular frameworks. These innovations have not only accelerated the development of new compounds but also allowed for greater customization to meet specific pharmacological requirements.

In addition to its structural complexity, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide has been investigated for its potential interactions with biological systems. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes relevant to metabolic diseases and cancer. The ability to modulate these enzymatic pathways could translate into therapeutic benefits for patients suffering from related conditions. Further research is needed to fully elucidate the mechanisms of action and identify optimal dosing regimens.

The integration of computational methods into drug discovery has also played a significant role in assessing the potential of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylbutanamide. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and potential side effects, guiding experimental design and optimizing lead optimization efforts. The combination of experimental data with computational predictions offers a powerful approach to accelerating drug development timelines.

The future prospects for N-1-(azetidin-3-ylyl-1H-pyrazol- 5 -ylbutanamide are promising, given its unique structural features and potential biological activities. As research continues, it is likely that new derivatives will be synthesized and evaluated for their therapeutic efficacy. The insights gained from studying this compound will contribute to our understanding of how heterocyclic structures can be leveraged in drug design. This knowledge could pave the way for novel treatments targeting various diseases, ultimately improving patient outcomes.

In conclusion, N- 1-() - 1 H - p y r az o l - 5 - yl b u t an amide (C A S No. 2 13 7 86 1 - 4 9 - 3) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and potential biological activities make it a compelling candidate for further investigation. As research progresses, it is expected that this compound will play an important role in the development of new therapeutic agents, addressing unmet medical needs across various disease areas.